Cas no 2097888-11-2 (4-{1-(2,3-dihydro-1-benzofuran-5-sulfonyl)piperidin-4-yloxy}-2-methylpyrimidine)

4-{1-(2,3-Dihydro-1-benzofuran-5-sulfonyl)piperidin-4-yloxy}-2-methylpyrimidine is a structurally complex heterocyclic compound featuring a benzofuran-sulfonylpiperidine core linked to a methylpyrimidine moiety. This molecule exhibits potential as an intermediate or active pharmaceutical ingredient (API) due to its unique sulfonamide and ether functionalities, which may enhance binding affinity and metabolic stability. The presence of both aromatic and aliphatic systems allows for selective interactions with biological targets, making it valuable in medicinal chemistry research. Its synthetic versatility enables further derivatization for structure-activity relationship (SAR) studies. The compound’s well-defined structure and purity ensure reproducibility in pharmaceutical applications. Suitable for use in drug discovery, particularly in kinase or protease inhibitor development.
4-{1-(2,3-dihydro-1-benzofuran-5-sulfonyl)piperidin-4-yloxy}-2-methylpyrimidine structure
2097888-11-2 structure
Product Name:4-{1-(2,3-dihydro-1-benzofuran-5-sulfonyl)piperidin-4-yloxy}-2-methylpyrimidine
CAS No:2097888-11-2
MF:C18H21N3O4S
MW:375.442043066025
CID:6138355
PubChem ID:121162866
Update Time:2025-07-01

4-{1-(2,3-dihydro-1-benzofuran-5-sulfonyl)piperidin-4-yloxy}-2-methylpyrimidine Chemical and Physical Properties

Names and Identifiers

    • 4-{1-(2,3-dihydro-1-benzofuran-5-sulfonyl)piperidin-4-yloxy}-2-methylpyrimidine
    • 4-((1-((2,3-dihydrobenzofuran-5-yl)sulfonyl)piperidin-4-yl)oxy)-2-methylpyrimidine
    • AKOS032457852
    • 2097888-11-2
    • 4-[1-(2,3-dihydro-1-benzofuran-5-ylsulfonyl)piperidin-4-yl]oxy-2-methylpyrimidine
    • 4-{[1-(2,3-dihydro-1-benzofuran-5-sulfonyl)piperidin-4-yl]oxy}-2-methylpyrimidine
    • F6479-6306
    • CHEMBL4955874
    • Inchi: 1S/C18H21N3O4S/c1-13-19-8-4-18(20-13)25-15-5-9-21(10-6-15)26(22,23)16-2-3-17-14(12-16)7-11-24-17/h2-4,8,12,15H,5-7,9-11H2,1H3
    • InChI Key: XCLVVKATOZOZQY-UHFFFAOYSA-N
    • SMILES: S(C1C=CC2=C(CCO2)C=1)(N1CCC(CC1)OC1C=CN=C(C)N=1)(=O)=O

Computed Properties

  • Exact Mass: 375.12527733g/mol
  • Monoisotopic Mass: 375.12527733g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 4
  • Complexity: 574
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 90Ų

4-{1-(2,3-dihydro-1-benzofuran-5-sulfonyl)piperidin-4-yloxy}-2-methylpyrimidine Pricemore >>

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Additional information on 4-{1-(2,3-dihydro-1-benzofuran-5-sulfonyl)piperidin-4-yloxy}-2-methylpyrimidine

4-{1-(2,3-Dihydro-1-Benzofuran-5-Sulfonyl)Piperidin-4-Yloxy}-2-Methylpyrimidine: A Comprehensive Overview

4-{1-(2,3-Dihydro-1-Benzofuran-5-Sulfonyl)Piperidin-4-Yloxy}-2-Methylpyrimidine, also known by its CAS number CAS No 2097888-11-2, is a highly specialized organic compound with significant potential in the field of pharmaceutical research and development. This compound has garnered attention due to its unique structural features and promising biological activities, making it a subject of interest for researchers in medicinal chemistry and related disciplines.

The molecular structure of this compound is characterized by a pyrimidine ring system, which serves as the central scaffold. The pyrimidine ring is substituted at position 4 with a piperidinyl group that is further modified by a benzo-fused furan moiety bearing a sulfonyl group at position 5. This intricate architecture not only contributes to the compound's stability but also enhances its bioavailability and pharmacokinetic properties.

Recent studies have highlighted the potential of CAS No 2097888-11-2 as a lead compound in the development of novel therapeutic agents targeting various disease states, including cancer and inflammatory disorders. The sulfonyl group within the molecule plays a pivotal role in modulating its interactions with biological targets, such as kinases and other enzyme systems.

The synthesis of this compound involves a multi-step process that combines advanced organic synthesis techniques, including Suzuki coupling and nucleophilic aromatic substitution. Researchers have optimized these methods to achieve high yields and purity levels, ensuring that the compound meets the stringent requirements of preclinical testing.

In terms of biological activity, 4-{1-(2,3-Dihydro-1-Benzofuran-5-Sulfonyl)Piperidin-4-Yloxy}-2-Methylpyrimidine has demonstrated potent inhibitory effects against several key enzymes implicated in disease pathogenesis. For instance, it has shown remarkable selectivity towards certain tyrosine kinases, which are critical drivers in oncogenic signaling pathways.

Moreover, recent advancements in computational chemistry have enabled researchers to perform detailed molecular docking studies on this compound. These studies have provided valuable insights into its binding modes and interactions with target proteins, paving the way for further optimization and drug design efforts.

The development of this compound also underscores the importance of interdisciplinary collaboration in modern drug discovery. By integrating expertise from synthetic chemistry, pharmacology, and computational modeling, researchers have been able to advance this molecule from the laboratory bench to preclinical evaluation stages.

In conclusion, CAS No 2097888-11-2, or 4-{1-(2,3-Dihydro-1-Benzofuran-5-Sulfonyl)Piperidin-4-Yloxy}-2-Methylpyrimidine, represents a promising candidate in the quest for innovative therapeutic solutions. Its unique chemical structure, coupled with its demonstrated biological activity and favorable pharmacokinetic properties, positions it as a key player in future drug development pipelines.

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